Cas no 934000-16-5 (8-fluoro-4(1H)-Quinolinone)

• Product Name: 8-fluoro-4(1H)-Quinolinone
• CAS No: 934000-16-5
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 1084096
• PubChem ID: 2737334
• Update Time: 2025-06-08

8-fluoro-4(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4(1H)-Quinolinone
• 8-Fluoro-4-hydroxyquinoline
• 8-Fluoro-4-quinolinol
• 8-fluoroquinolin-4(1H)-one
• CCG-321466
• AKOS002336179
• A834145
• CS-W002594
• FT-0621537
• 8-Fluoro-4-hydroxyquinoline, 97%
• FT-0692987
• O11675
• 4-Quinolinol, 8-fluoro-
• FS-1085
• MFCD00272395
• Z431511908
• 8-fluoro-1H-quinolin-4-one
• F2156-0044
• SCHEMBL15252375
• AKOS009157700
• 934000-16-5
• 63010-71-9
• 8-Fluoroquinolin-4-ol
• BB 0221884
• 8-fluoro-quinolin-4-ol
• EN300-160125
• SB67461
• DTXSID50978907
• SCHEMBL1258962
• SB67843
• J-650053
• DS-1528
• 4-hydroxy-8-fluoroquinoline
• SY003656
• STK787837
• DB-079554
• DB-054373

• Inchi： 1S/C9H6FNO/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-5H,(H,11,12)
• InChI Key： HTELWJVKZKSAQI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=CNC=21)=O

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.86000
• LogP: 1.66720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-fluoro-4(1H)-Quinolinone

Comprehensive Overview of 8-fluoro-4(1H)-Quinolinone (CAS No. 934000-16-5): Properties, Applications, and Research Insights

8-fluoro-4(1H)-Quinolinone (CAS No. 934000-16-5) is a fluorinated derivative of quinolinone, a heterocyclic compound with significant relevance in pharmaceutical and material science research. This compound, characterized by the presence of a fluorine atom at the 8-position of the quinolinone scaffold, has garnered attention due to its unique physicochemical properties and potential applications in drug discovery. The fluoroquinolinone structure is particularly notable for its ability to modulate biological activity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 8-fluoro-4(1H)-Quinolinone has surged, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Researchers are increasingly exploring its role in the development of small-molecule inhibitors and kinase-targeted therapies, areas that dominate current pharmaceutical trends. The compound's CAS No. 934000-16-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a structural perspective, the 8-fluoro substitution in 4(1H)-Quinolinone introduces electronic effects that influence the compound's reactivity and binding affinity. This feature is critical in designing drug-like molecules, as fluorine atoms often improve pharmacokinetic properties. Computational studies and QSAR modeling have highlighted the compound's potential in optimizing lead compounds for diseases such as cancer and inflammatory disorders, aligning with the current focus on precision medicine.

The synthesis of 8-fluoro-4(1H)-Quinolinone typically involves multi-step organic reactions, including fluorination and cyclization processes. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, such as catalytic fluorination, to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently queried in academic and industrial forums.

Analytical characterization of CAS No. 934000-16-5 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research use. The compound's stability under various conditions (e.g., pH, temperature) is also a key consideration, particularly for researchers investigating its formulation compatibility in drug development pipelines.

Beyond pharmaceuticals, 8-fluoro-4(1H)-Quinolinone has shown promise in materials science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated system and fluorine-mediated electronic effects make it a candidate for optoelectronic applications, a rapidly growing field driven by demand for energy-efficient technologies. This interdisciplinary potential further elevates its profile in scientific literature.

In conclusion, 8-fluoro-4(1H)-Quinolinone (CAS No. 934000-16-5) represents a versatile building block with broad applications in life sciences and materials engineering. Its alignment with contemporary research themes—such as targeted drug delivery, sustainable synthesis, and functional materials—ensures its continued relevance. As innovation in these areas accelerates, this compound is poised to remain a focal point for both academic and industrial research communities.